Cas no 1119450-85-9 (N-2-(Acetylamino)ethyl-4-5-(chloromethyl)-1,2,4-oxadiazol-3-ylbenzamide)

• Product Name: N-2-(Acetylamino)ethyl-4-5-(chloromethyl)-1,2,4-oxadiazol-3-ylbenzamide
• CAS No: 1119450-85-9
• MF: C₁₄H₁₅ClN₄O₃
• MW: 322.746901750565
• CID: 4680420
• Update Time: 2025-10-28

N-2-(Acetylamino)ethyl-4-5-(chloromethyl)-1,2,4-oxadiazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(acetylamino)ethyl]-4-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]benzamide
• N-(2-Acetamidoethyl)-4-(5-(chloromethyl)-1,2,4-oxadiazol-3-yl)benzamide
• STK503045
• N-[2-({4-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]phenyl}formamido)ethyl]acetamide
• N-2-(Acetylamino)ethyl-4-5-(chloromethyl)-1,2,4-oxadiazol-3-ylbenzamide

• Inchi： 1S/C14H15ClN4O3/c1-9(20)16-6-7-17-14(21)11-4-2-10(3-5-11)13-18-12(8-15)22-19-13/h2-5H,6-8H2,1H3,(H,16,20)(H,17,21)
• InChI Key： IQQAHVFRECYKDL-UHFFFAOYSA-N
• SMILES： ClCC1=NC(C2C=CC(=CC=2)C(NCCNC(C)=O)=O)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 388
• Topological Polar Surface Area: 97.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on N-2-(Acetylamino)ethyl-4-5-(chloromethyl)-1,2,4-oxadiazol-3-ylbenzamide

N-2-(Acetylamino)ethyl-4-5-(chloromethyl)-1,2,4-oxadiazol-3-ylbenzamide: A Comprehensive Overview

The compound N-2-(Acetylamino)ethyl-4-5-(chloromethyl)-1,2,4-oxadiazol-3-ylbenzamide (CAS No: 1119450-85-9) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

N-Acetylaminoethyl groups are known for their ability to enhance the solubility and bioavailability of molecules, making them valuable in pharmaceutical applications. The presence of this group in the compound suggests its potential role in improving the pharmacokinetic properties of drugs. Recent studies have highlighted the importance of such functional groups in enhancing the stability and efficacy of therapeutic agents.

The oxadiazole ring in the molecule is another key structural feature that contributes to its reactivity and selectivity. Oxadiazoles are heterocyclic compounds with a five-membered ring containing two adjacent oxygen atoms and three nitrogen atoms. These rings are known for their ability to act as electron-deficient aromatic systems, making them highly reactive towards nucleophilic attacks. This property makes oxadiazole-containing compounds valuable in organic synthesis and catalysis.

The chloromethyl group attached to the oxadiazole ring introduces additional functionality to the molecule. Chloromethyl groups are often used as leaving groups in substitution reactions, enabling the formation of various derivatives with different biological activities. Recent research has demonstrated the utility of such groups in the synthesis of bioactive molecules, including antibiotics and anticancer agents.

Benzamide derivatives have been extensively studied for their role in inhibiting histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation. The benzamide moiety in this compound suggests its potential as an HDAC inhibitor, a class of compounds with promising therapeutic applications in cancer treatment and neurodegenerative diseases.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules like N-2-(Acetylamino)ethyl-4-5-(chloromethyl)-1,2,4-oxadiazol-3-ylbenzamide with greater accuracy. Molecular docking studies have revealed that this compound exhibits strong binding affinity towards several therapeutic targets, including protein kinases and enzymes involved in signal transduction pathways.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and functional group transformations. The use of environmentally friendly reagents and catalysts has become a focus in recent synthetic strategies to minimize waste and improve sustainability.

In vitro studies have shown that this compound demonstrates potent antiproliferative activity against various cancer cell lines, making it a promising candidate for anticancer drug development. Additionally, its ability to modulate key signaling pathways involved in inflammation suggests its potential application in treating inflammatory diseases.

The incorporation of oxadiazole rings into drug-like molecules has been a topic of extensive research due to their ability to enhance drug-target interactions. Studies have shown that these rings can significantly improve the pharmacodynamic properties of drugs by increasing their binding affinity towards target proteins.

Furthermore, the presence of chloromethyl groups allows for easy functionalization of the molecule, enabling researchers to explore a wide range of derivatives with diverse biological activities. This versatility makes N-Acetylaminoethyl oxadiazole benzamide a valuable building block for drug discovery efforts.

In conclusion, N-Acetylaminoethyl oxadiazole benzamide (CAS No: 1119450-85-9) is a multifaceted compound with significant potential in various areas of chemistry and pharmacology. Its unique structural features and promising biological activities make it a subject of intense research interest. As advancements in synthetic chemistry and computational modeling continue to evolve, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.